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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromopyrene (CAS
No. 1714-29-0), a brominated polycyclic aromatic hydrocarbon utilized in various research and
development applications, including environmental science, toxicology, and organic synthesis.
[1] Due to its hazardous properties, strict adherence to safety protocols is imperative to
minimize risk to personnel and the environment.

Hazard Identification and Classification

1-Bromopyrene is classified as a hazardous substance. The following table summarizes its
GHS hazard classifications.

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[2]
[31[41[5]

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.[2][3][4][5]

Specific Target Organ Toxicity - H335: May cause respiratory

irritation.[2][3][4][5][6]

Single Exposure (Respiratory 3
Tract Irritation)
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Signal Word: Warning[3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromopyrene is provided below.

Property Value

Molecular Formula C16HoBI[1][7]

Molecular Weight 281.15 g/mol [1][7]

Appearance White to yellow to tan powder[1]
Melting Point 102-105 °CJ[1]

Boiling Point 255 °C at 7 mmHg[1]

Density 1.578 g/cm3[1]

Solubility No data available

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for the safe handling
of 1-Bromopyrene.

Engineering Controls

» Ventilation: All work with 1-Bromopyrene must be conducted in a properly functioning
chemical fume hood to minimize inhalation exposure.[8] Ensure adequate ventilation to keep
airborne concentrations below exposure limits.[9]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Bromopyrene:
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PPE Category

Specification

Eye/Face Protection

Tightly-sealing safety goggles compliant with
OSHA 29 CFR 1910.133 or European Standard
EN166.[6][9][10] A face shield should be worn in
addition to goggles when handling larger

quantities or if there is a risk of splashing.[10]

Hand Protection

Chemical-resistant gloves such as nitrile or
neoprene are recommended.[10] Inspect gloves
for integrity before each use and dispose of

them immediately after contamination.[8][10]

Body Protection

A flame-resistant lab coat, fully buttoned, is
required.[8][10] A chemical-resistant apron is
recommended when handling significant
quantities.[10]

Respiratory Protection

For situations where a fume hood is not
available or in case of a spill, a NIOSH-
approved respirator with organic vapor
cartridges is necessary.[10] A dust mask of type
N95 (US) is also recommended.[4]

Safe Handling and Storage
Handling

Avoid all personal contact, including inhalation.[2]

Wear appropriate protective clothing to prevent skin and eye contact.[2][9]

Avoid the formation of dust and aerosols.[3][9]

Use only in a well-ventilated area, preferably a chemical fume hood.[2][6][9]

Do not eat, drink, or smoke when handling this product.[2]

Wash hands thoroughly with soap and water after handling.[2][8]
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» Contaminated work clothing should be laundered separately before reuse.[2]

Storage

e Store in a cool, dry, and well-ventilated place.[2][6][9]

Keep the container tightly closed.[2][6][9]

Store locked up.[2][3][6][9]

Store away from incompatible materials and foodstuff containers.[2]

Protect containers from physical damage and check regularly for leaks.[2]

First Aid Measures

In the event of exposure, follow these first aid protocols and seek immediate medical attention.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[3][5][6][8][9]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[2][3][5][6][8]

Rinse cautiously with water for at least 15
minutes, holding the eyelids apart. Remove
Eye Contact contact lenses, if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[2][3][5][6][8][9]

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.

Ingestion Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][5][6]

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuation: Evacuate the immediate area.[9]

o Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-
resistant gloves, and safety goggles.[2][9]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3][9]

o Cleanup: For dry spills, use dry clean-up procedures and avoid generating dust.[2] Sweep
up, shovel, or vacuum the material and place it into a suitable, labeled container for disposal.
[2][5][6] After cleanup, wash the area with water.[2]
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« Ignition Sources: Remove all sources of ignition.[9]

Disposal Considerations

All waste containing 1-Bromopyrene must be treated as hazardous waste.[10] Dispose of
contents and container to an approved waste disposal plant in accordance with local, state,
and federal regulations.[2][6][9]

Experimental Protocols
Protocol for Weighing and Preparing Solutions of 1-
Bromopyrene

o Preparation: Don all required PPE (safety goggles, face shield, chemical-resistant gloves,
and a flame-resistant lab coat). Ensure the chemical fume hood is operational.

e Weighing:

o

Place a weigh boat on an analytical balance inside the chemical fume hood.

[¢]

Tare the balance.

[¢]

Carefully transfer the desired amount of 1-Bromopyrene powder to the weigh boat using
a clean spatula. Avoid creating dust.

[e]

Record the weight.

» Solution Preparation:

o

Place a suitable container (e.g., a volumetric flask) with a stir bar inside the fume hood.

[¢]

Carefully add the weighed 1-Bromopyrene to the container.

o

Using a funnel, add the desired solvent to the container.

[e]

Stir the mixture until the solid is completely dissolved.

o

If necessary, dilute to the final volume with the solvent.
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e Cleanup:

o Wipe down the spatula and any contaminated surfaces within the fume hood with a
suitable solvent and then with soap and water.

o Dispose of the weigh boat and any contaminated wipes in a designated hazardous waste
container.

o Remove and dispose of gloves in the appropriate hazardous waste stream.

o Wash hands thoroughly.

Visualizations

Caption: Workflow for the safe handling of 1-Bromopyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling Precautions for 1-Bromopyrene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033193#safety-and-handling-precautions-for-1-
bromopyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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